Cas no 937597-67-6 (4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline)

• Product Name: 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline
• CAS No: 937597-67-6
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• MDL: MFCD08699590
• CID: 5229569
• PubChem ID: 19627195
• Update Time: 2026-03-07

4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline
• Benzenamine, 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoro-

• MDL： MFCD08699590
• Inchi： 1S/C11H12FN3/c1-2-11-14-5-6-15(11)10-4-3-8(13)7-9(10)12/h3-7H,2,13H2,1H3
• InChI Key： YYMYUROTYQICPP-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2C(CC)=NC=C2)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline

Chemical Profile of 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline (CAS No. 937597-67-6)

4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline, identified by the chemical identifier CAS No. 937597-67-6, is a significant compound in the realm of pharmaceutical and medicinal chemistry. This heterocyclic aromatic amine features a unique structural motif that has garnered considerable attention from researchers due to its potential biological activity and synthetic utility. The presence of both an imidazole ring and a fluoro-substituted aniline moiety makes this compound a promising candidate for further exploration in drug discovery and development.

The compound’s structure consists of a benzene ring substituted with a fluorine atom at the 3-position and an ethyl-imidazole moiety attached at the 4-position. This specific arrangement of functional groups imparts distinct electronic and steric properties, which are critical in determining its interaction with biological targets. The fluoroaniline segment is particularly noteworthy, as fluorine substitution in aromatic compounds is often employed to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a surge in the investigation of imidazole derivatives due to their diverse biological activities. Imidazole-based compounds are well-known for their roles as kinase inhibitors, antimicrobial agents, and even as components in antiviral therapies. The incorporation of an imidazole ring into 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline not only contributes to its structural complexity but also opens up avenues for exploring novel pharmacological interactions.

The fluoroaniline component of this compound is particularly interesting from a medicinal chemistry perspective. Fluorine atoms can modulate the electronic properties of adjacent aromatic rings, leading to changes in reactivity and binding affinity. This modulation is often exploited in the design of drugs to improve their pharmacokinetic profiles. For instance, fluoroanilines have been shown to enhance the lipophilicity of molecules, thereby improving their ability to cross biological membranes.

Recent studies have highlighted the importance of 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline in the development of novel therapeutic agents. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with targeted biological activities. The compound’s ability to serve as a scaffold for further derivatization makes it a valuable asset in medicinal chemistry libraries.

The synthesis of 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of both the ethyl-imidazole and fluoroaniline groups necessitates precise control over reaction conditions, including temperature, solvent choice, and catalyst selection. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In addition to its synthetic significance, 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline has shown promise in preclinical studies as a potential lead compound for drug development. Its unique structural features suggest that it may interact with various biological targets, making it a versatile tool for investigating new therapeutic pathways. The combination of computational modeling and experimental validation has been instrumental in understanding its mechanism of action and potential applications.

The pharmaceutical industry continues to invest heavily in the discovery and development of novel compounds like 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and infectious diseases. As research progresses, it is expected that this compound will play an increasingly important role in the next generation of medications.

From a chemical biology perspective, 4-(2-ethyl-1H-imidazol-1-yl)-3-fluoroaniline offers insights into the structure-function relationships that govern biological recognition processes. Its study can provide valuable information about how small molecules interact with macromolecular targets such as enzymes and receptors. This knowledge is crucial for designing drugs that are both effective and well-tolerated by patients.

The future prospects for 4-(2-ethyl-1H-imidazol-1-yll)-3-fluoroaniline are bright, with ongoing research aimed at expanding its applications and understanding its full potential. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.